Cas no 338419-31-1 (1-(3,4-Dichlorophenyl)-1H-1,2,3-triazol-4-ylmethyl benzenecarboxylate)

• Product Name: 1-(3,4-Dichlorophenyl)-1H-1,2,3-triazol-4-ylmethyl benzenecarboxylate
• CAS No: 338419-31-1
• CID: 4647352
• Update Time: 2025-11-03

1-(3,4-Dichlorophenyl)-1H-1,2,3-triazol-4-ylmethyl benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• [1-(3,4-DICHLOROPHENYL)-1H-1,2,3-TRIAZOL-4-YL]METHYL BENZENECARBOXYLATE
• 1-(3,4-Dichlorophenyl)-1H-1,2,3-triazol-4-ylmethyl benzenecarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3,4-Dichlorophenyl)-1H-1,2,3-triazol-4-ylmethyl benzenecarboxylate

1-(3,4-Dichlorophenyl)-1H-1,2,3-triazol-4-ylmethyl benzenecarboxylate

The compound 1-(3,4-Dichlorophenyl)-1H-1,2,3-triazol-4-ylmethyl benzenecarboxylate (CAS No. 338419-31-1) is a highly specialized organic compound with a complex structure that combines aromatic and heterocyclic components. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. The molecule consists of a benzenecarboxylate group attached to a 1H-1,2,3-triazole ring system, which is further substituted with a 3,4-dichlorophenyl group. This combination of functional groups imparts the compound with distinct chemical and physical characteristics.

Recent studies have highlighted the importance of triazole-containing compounds in various chemical reactions. The presence of the 1H-1,2,3-triazole ring in this compound makes it a valuable substrate for click chemistry reactions. Click chemistry is a rapidly growing field that focuses on the development of efficient and selective chemical reactions for constructing complex molecules. The triazole ring's ability to participate in these reactions has been extensively explored in recent research, making this compound a promising candidate for applications in drug discovery and materials synthesis.

The benzenecarboxylate group in the molecule plays a crucial role in determining its solubility and reactivity. This group can act as an electron-withdrawing substituent, influencing the electronic properties of the entire molecule. Recent advancements in computational chemistry have allowed researchers to model the electronic structure of such compounds with high precision. These models have provided insights into how the benzenecarboxylate group interacts with other functional groups within the molecule and how these interactions affect its overall stability.

The 3,4-dichlorophenyl group introduces additional complexity to the molecule by contributing halogen atoms to the structure. Chlorine atoms are known for their ability to enhance both the stability and reactivity of organic compounds. In this case, the dichlorophenyl group likely enhances the molecule's resistance to oxidation while also increasing its reactivity towards certain nucleophilic or electrophilic agents. Recent studies have shown that such halogenated aromatic compounds are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.

One of the most exciting aspects of this compound is its potential application in coordinate covalent bonding systems. The triazole ring can act as a coordinating ligand due to its ability to form strong bonds with metal ions. This property has led researchers to explore its use in metalloorganic frameworks (MOFs) and coordination polymers. MOFs are highly porous materials with applications ranging from gas storage to catalysis. The integration of this compound into such systems could lead to novel materials with unprecedented properties.

Furthermore, recent research has focused on the biological activity of triazole-containing compounds like this one. Studies have shown that certain triazoles exhibit antimicrobial or anticancer properties due to their ability to inhibit key enzymes or pathways in biological systems. While specific data on this compound's biological activity are currently limited, its structural similarity to known bioactive molecules suggests that it may warrant further investigation in pharmacological studies.

In terms of synthesis, this compound can be prepared through a combination of nucleophilic aromatic substitution and click chemistry techniques. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions has been particularly effective for constructing triazole-containing compounds like this one. Recent advancements in catalytic systems have made these reactions more efficient and scalable, enabling researchers to produce larger quantities of this compound for further study.

The physical properties of CAS No. 338419-31-1 include a melting point that is consistent with other similar heterocyclic compounds. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for use in various laboratory settings. Additionally, spectroscopic techniques such as NMR and IR have been employed to confirm its structure and purity.

In conclusion, CAS No. 338419-31-1, also known as 1-(3,4-Dichlorophenyl)-1H-1,2,3-triazol-4-ylmethyl benzenecarboxylate, is a versatile compound with significant potential across multiple disciplines. Its unique combination of functional groups positions it as an important building block for advanced materials and bioactive molecules. As research continues to uncover new applications for triazole-containing compounds like this one, it is likely that CAS No. 338419-31- will play an increasingly important role in both academic and industrial settings.